Cas no 2008531-24-4 (Carbamic acid, N-[1-(1-oxopropyl)cyclobutyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[1-(1-oxopropyl)cyclobutyl]-, 1,1-dimethylethyl ester
• CAS No: 2008531-24-4
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 5293165
• Update Time: 2025-05-21

Carbamic acid, N-[1-(1-oxopropyl)cyclobutyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[1-(1-oxopropyl)cyclobutyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C12H21NO3/c1-5-9(14)12(7-6-8-12)13-10(15)16-11(2,3)4/h5-8H2,1-4H3,(H,13,15)
• InChI Key： ULJBRCYOLMVMGS-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1(C(=O)CC)CCC1

Additional information on Carbamic acid, N-[1-(1-oxopropyl)cyclobutyl]-, 1,1-dimethylethyl ester

Carbamic Acid, N-[1-(1-Oxopropyl)Cyclobutyl]-, 1,1-Dimethylethyl Ester (CAS No. 2008531-24-4)

Carbamic acid, N-[1-(1-oxopropyl)cyclobutyl]-, 1,1-dimethylethyl ester is a compound with the CAS registry number 2008531-24-4. This compound is a derivative of carbamic acid and is widely recognized for its role in various chemical applications. The structure of this compound consists of a cyclobutane ring substituted with an oxopropyl group and an ester moiety derived from 1,1-dimethylethanol. This unique structure contributes to its versatility in different chemical reactions and industrial processes.

The cyclobutane ring in this compound is a key structural feature that influences its chemical reactivity and stability. Recent studies have shown that the presence of the oxopropyl group enhances the compound's ability to participate in nucleophilic substitutions and other organic reactions. Additionally, the ester group plays a significant role in modulating the compound's solubility and reactivity under different conditions.

One of the most notable applications of this compound is in the synthesis of biologically active molecules. Researchers have utilized its carbamate functionality to design novel drugs targeting various therapeutic areas, including oncology and infectious diseases. For instance, recent advancements in medicinal chemistry have demonstrated that derivatives of this compound can inhibit key enzymes involved in cancer cell proliferation.

In terms of synthesis, this compound is typically prepared through a multi-step process involving the reaction of cyclobutanecarboxylic acid with appropriate reagents. The use of catalysts such as palladium complexes has been shown to improve the efficiency of these reactions. Furthermore, green chemistry approaches have been explored to minimize environmental impact during its production.

Recent studies have also highlighted the potential of this compound in agricultural applications. Its ability to act as a precursor for herbicides and pesticides has been extensively investigated. For example, field trials have demonstrated that derivatives of this compound can effectively control weed growth without adverse effects on crops.

From a structural perspective, the dimethylethyl ester group contributes significantly to the compound's stability under thermal and chemical conditions. This makes it suitable for use in high-temperature industrial processes. Moreover, its ability to form stable complexes with metal ions has opened new avenues for its application in catalysis and materials science.

In conclusion, carbamic acid, N-[1-(1-oxopropyl)cyclobutyl]-, 1,1-dimethylethyl ester (CAS No. 2008531-24-4) is a versatile compound with diverse applications across multiple industries. Its unique structure and functional groups make it an invaluable tool in modern chemistry research and development.